Cas no 799262-41-2 ((3-Imidazol-1-yl-propyl)-(5-methyl-thiophen-2-ylmethyl)-amine)

• Product Name: (3-Imidazol-1-yl-propyl)-(5-methyl-thiophen-2-ylmethyl)-amine
• CAS No: 799262-41-2
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• CID: 3079831
• PubChem ID: 3155260
• Update Time: 2025-04-21

(3-Imidazol-1-yl-propyl)-(5-methyl-thiophen-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (3-Imidazol-1-yl-propyl)-(5-methyl-thiophen-2-ylmethyl)-amine
• 3-imidazol-1-yl-N-[(5-methylthiophen-2-yl)methyl]propan-1-amine
• 3-(1H-Imidazol-1-yl)-N-((5-methylthiophen-2-yl)methyl)propan-1-amine
• AKOS000302883
• [3-(1h-imidazol-1-yl)propyl][(5-methylthiophen-2-yl)methyl]amine
• 799262-41-2
• [3-(imidazol-1-yl)propyl][(5-methylthiophen-2-yl)methyl]amine

• MDL： MFCD05237812
• Inchi： 1S/C12H17N3S/c1-11-3-4-12(16-11)9-13-5-2-7-15-8-6-14-10-15/h3-4,6,8,10,13H,2,5,7,9H2,1H3
• InChI Key： XQHQYJNQYWXGQJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CNCCCN1C=NC=C1

Computed Properties

• Exact Mass: 235.11431873g/mol
• Monoisotopic Mass: 235.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

(3-Imidazol-1-yl-propyl)-(5-methyl-thiophen-2-ylmethyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT